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Compound of Interest

Compound Name: TSI-01

Cat. No.: B15608130

Essential Safety and Handling Guide for TSI-01

This document provides immediate safety, operational, and disposal guidance for TSI-01, a
selective inhibitor of lysophosphatidylcholine acyltransferase 2 (LPCAT2).[1][2][3][4][5] The
information herein is intended for researchers, scientists, and drug development professionals
to ensure safe handling and maintain experimental integrity.

Properties of TSI-01

TSI-01 is a crystalline solid.[1] While it is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), standard laboratory precautions should always be
observed.[6]
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Property

Value

CAS Number

704878-75-1[1][6]

Molecular Formula

C14H11CI2NO4[1]

Formula Weight

328.2 g/mol [1]

Appearance Crystalline solid[1]
Purity >95%(1]
Long-term Storage -20°CI[1][7]

Stability

= 4 years (when stored properly)[1]

Solubility

DMF: 50 mg/mLDMSO: 30 mg/mLEthanol: 1
mg/mLDMF:PBS (pH 7.2) (1:3): 0.25 mg/mL[1]

Personal Protective Equipment (PPE)

While TSI-01 is not classified as hazardous, adherence to standard laboratory safety protocols

is essential.[6] The following personal protective equipment should be worn to minimize

exposure and ensure a safe working environment.

+ Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. The Safety Data

Sheet notes that due to a lack of testing, no specific glove material recommendation can be

made, but impermeability and resistance to the product are necessary.[6]

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect from

potential splashes.

» Body Protection: A standard laboratory coat should be worn to protect skin and clothing.

o Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not required.[6]

Operational Plan: Handling and Experimental

Workflow
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This section provides a step-by-step guide for the safe handling and use of TSI-01 in a
laboratory setting.

Preparation and Reconstitution

e Pre-use Inspection: Before use, visually inspect the container for any damage or leaks.

e Environment: Conduct all handling of solid TSI-01 and preparation of stock solutions in a
well-ventilated area, preferably within a chemical fume hood to minimize inhalation risk.

e Reconstitution:

o Allow the vial of solid TSI-01 to equilibrate to room temperature before opening to prevent
moisture condensation.

o Based on the desired concentration and the solubility data provided, select an appropriate
solvent (e.g., DMSO for a stock solution).[7]

o Carefully add the calculated volume of the solvent to the vial containing the TSI-01 solid.

o Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Experimental Use

 Dilutions: When preparing working solutions, perform dilutions in a fume hood.

o Transfers: Use appropriate calibrated micropipettes for all liquid transfers to ensure accuracy
and prevent spills.

 Incubation: If the experimental protocol requires incubation, ensure that the vessel is
properly sealed to prevent aerosolization or evaporation.

Post-Experiment

o Decontamination: All non-disposable equipment that has come into contact with TSI-01
should be thoroughly cleaned and decontaminated according to standard laboratory
procedures.
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» Storage of Stock Solutions: Store stock solutions at -20°C for short-term (months) or -80°C
for long-term (up to 6 months) stability.[2][7]
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Caption: Experimental workflow for handling TSI-01.

Disposal Plan

While TSI-01 is not classified as an environmentally hazardous substance, proper disposal of
chemical waste is crucial for laboratory safety and environmental protection.[6]

Waste Segregation

e Solid Waste: Unused solid TSI-01 and any lab materials (e.g., weigh boats, contaminated
pipette tips) should be collected in a designated, sealed container for non-hazardous
chemical waste.

 Liquid Waste: Unused solutions of TSI-01 and agueous experimental waste should be
collected in a clearly labeled, sealed container for non-hazardous chemical waste. Do not
pour solutions down the drain.[6]

o Sharps Waste: Needles, syringes, or other sharps contaminated with TSI-01 must be
disposed of in a designated sharps container.

Waste Disposal Procedure

o Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,
including "TSI-01" and the solvent used (e.g., "TSI-01 in DMSQO").

o Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials while awaiting pickup.

» Disposal: Arrange for the disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.
Follow all local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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